Trimethyl(5-phenoxypentoxy)silane
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Overview
Description
Trimethyl(5-phenoxypentoxy)silane, also known as TMPPS or TMSPP, is a chemical compound that belongs to the class of organosilicon compounds. It is used as a reagent in organic synthesis reactions and has gained significant attention in recent years due to its unique properties and potential applications in various fields.
Mechanism of Action
Trimethyl(5-phenoxypentoxy)silane acts as a source of pentyl and phenyl groups in organic synthesis reactions. It can undergo substitution reactions with other organic compounds, leading to the formation of new carbon-carbon bonds. This compound is also known to act as a Lewis acid catalyst in some reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound, as it is primarily used in organic synthesis and not intended for medical or biological applications. However, studies have shown that this compound is relatively non-toxic and has low environmental impact.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Trimethyl(5-phenoxypentoxy)silane in organic synthesis is its high reactivity and selectivity, which allows for the efficient formation of complex molecules. This compound is also stable and easy to handle, making it a convenient reagent for laboratory experiments. However, this compound is highly flammable and must be handled with caution. It can also be expensive and may not be suitable for large-scale industrial applications.
Future Directions
There are several potential future directions for the use of Trimethyl(5-phenoxypentoxy)silane in scientific research. One area of interest is the development of new synthetic methods using this compound as a reagent, particularly in the synthesis of complex natural products and pharmaceuticals. Another potential application is the use of this compound in the development of new materials, such as polymers and coatings. Additionally, this compound could be used in the development of new catalysts for organic reactions, as well as in the field of nanotechnology.
Synthesis Methods
Trimethyl(5-phenoxypentoxy)silane can be synthesized using different methods, including the reaction of 5-bromopentyl phenyl ether with trimethylsilanol in the presence of a catalyst, or the reaction of 5-hydroxypentyl phenyl ether with trimethylchlorosilane. The latter method is more commonly used as it provides a higher yield of the desired product.
Scientific Research Applications
Trimethyl(5-phenoxypentoxy)silane has been used extensively in scientific research, particularly in the field of organic synthesis. It is a versatile reagent that can be used in various reactions, including cross-coupling reactions, Grignard reactions, and Suzuki-Miyaura coupling reactions. This compound has also been used in the synthesis of complex natural products and pharmaceuticals, demonstrating its potential in drug discovery and development.
Properties
16654-53-8 | |
Molecular Formula |
C14H24O2Si |
Molecular Weight |
252.42 g/mol |
IUPAC Name |
trimethyl(5-phenoxypentoxy)silane |
InChI |
InChI=1S/C14H24O2Si/c1-17(2,3)16-13-9-5-8-12-15-14-10-6-4-7-11-14/h4,6-7,10-11H,5,8-9,12-13H2,1-3H3 |
InChI Key |
OBSNIYNEMYNGGD-UHFFFAOYSA-N |
SMILES |
C[Si](C)(C)OCCCCCOC1=CC=CC=C1 |
Canonical SMILES |
C[Si](C)(C)OCCCCCOC1=CC=CC=C1 |
synonyms |
5-[(Trimethylsilyl)oxy]pentyl(phenyl) ether |
Origin of Product |
United States |
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